molecular formula C25H24N2O5 B2698613 2-(3,4-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide CAS No. 922029-70-7

2-(3,4-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide

Cat. No. B2698613
CAS RN: 922029-70-7
M. Wt: 432.476
InChI Key: RMSZQGMXNRPJRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule. It contains a dibenzo[b,f][1,4]oxazepin ring, which is a type of tricyclic compound. This structure is often found in various pharmaceuticals and bioactive compounds . The molecule also contains a 3,4-dimethoxyphenyl moiety, which is a common feature in natural products, particularly flavonoids .

Scientific Research Applications

Catalytic Enantioselective Synthesis

A study by Munck et al. (2017) detailed a catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral derivatives with high yields and enantioselectivities. This method represents a significant advancement in the synthesis of complex chiral molecules, highlighting the potential of related compounds in organic synthesis and pharmaceutical development (Munck et al., 2017).

Antitumor Activity

Al-Suwaidan et al. (2016) synthesized a series of quinazolinone derivatives and evaluated their in vitro antitumor activity. Their findings demonstrated significant broad-spectrum antitumor activity, suggesting that derivatives of the compound may hold promise as antitumor agents (Al-Suwaidan et al., 2016).

Synthesis of Derivatives and Their Potential Applications

Yu et al. (2014) reported the preparation of novel acetamide derivatives via carbodiimide condensation, offering insights into the synthetic versatility of compounds related to "2-(3,4-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide" and their potential applications in developing new chemical entities (Yu et al., 2014).

Analgesic and Anti-Inflammatory Activities

Yusov et al. (2019) explored the analgesic and anti-inflammatory activities of derivatives, highlighting the potential therapeutic applications of related compounds in pain and inflammation management (Yusov et al., 2019).

Molecular and Supramolecular Structure Studies

Quintero et al. (2016) synthesized diastereoisomers of a related compound and analyzed their molecular and supramolecular structures. This research underscores the importance of structural studies in understanding the physicochemical properties and potential pharmaceutical applications of these compounds (Quintero et al., 2016).

properties

IUPAC Name

2-(3,4-dimethoxyphenyl)-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N2O5/c1-4-27-19-7-5-6-8-21(19)32-20-12-10-17(15-18(20)25(27)29)26-24(28)14-16-9-11-22(30-2)23(13-16)31-3/h5-13,15H,4,14H2,1-3H3,(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMSZQGMXNRPJRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)CC4=CC(=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,4-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.